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Compound of Interest

Compound Name:
Ethyl 4,4-

difluorocyclohexanecarboxylate

Cat. No.: B063153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Ethyl 4,4-difluorocyclohexanecarboxylate,

a key fluorinated organic compound. It serves as a vital intermediate in complex chemical

syntheses, particularly within the pharmaceutical industry.[1] The introduction of fluorine atoms

significantly influences the molecule's electronic properties, enhancing its reactivity for specific

synthetic transformations.[1][2] This makes it a valuable building block in drug discovery and

development.[1]

Molecular Structure and Properties
Ethyl 4,4-difluorocyclohexanecarboxylate (CAS Number: 178312-47-5) is a derivative of

cyclohexane containing a geminal difluoro substitution at the C4 position and an ethyl ester

group.[3][4] Its unique difluoro-substituted structure makes it a sought-after component for

creating novel molecules with specific therapeutic properties.[1] The compound typically

appears as a colorless to yellowish liquid or oil.[2][3][5][6]

The physicochemical properties of Ethyl 4,4-difluorocyclohexanecarboxylate are

summarized in the table below for easy reference and comparison.
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Property Value

CAS Number 178312-47-5[1][3][4][7]

Molecular Formula C₉H₁₄F₂O₂[4][7][8]

Molecular Weight 192.21 g/mol [3][4][7][8]

IUPAC Name
ethyl 4,4-difluorocyclohexane-1-carboxylate[3]

[4]

Density 1.10 ± 0.1 g/cm³

Boiling Point 84-86 °C (at 8 mmHg)[4][5]

Physical Form Liquid / Colorless Oil[3][6]

SMILES CCOC(=O)C1CCC(CC1)(F)F[4][8]

InChI Key HZZDWLBBNSDYQM-UHFFFAOYSA-N[3][4][8]

Experimental Protocols
A common method for the synthesis of Ethyl 4,4-difluorocyclohexanecarboxylate involves

the fluorination of a ketone precursor. The following protocol is based on the conversion of ethyl

4-oxocyclohexanecarboxylate.

Objective: To synthesize Ethyl 4,4-difluorocyclohexanecarboxylate via fluorination of the

corresponding ketone using diethylaminosulfur trifluoride (DAST).

Materials:

Ethyl 4-oxocyclohexanecarboxylate (5 g, 29 mmol)

Diethylaminosulfur trifluoride (DAST) (7.7 mL)

Carbon tetrachloride (CCl₄) (75 mL)

Water (H₂O)

Anhydrous sodium sulfate (Na₂SO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.nbinno.com/pharmaceutical-intermediates/ethyl-4-4-difluorocyclohexanecarboxylate-properties-synthesis-applications-ab
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3432449042?context=bbe
https://www.fishersci.ca/shop/products/ethyl-4-4-difluorocyclohexanecarboxylate-97-thermo-scientific/p-7028434
https://www.scbt.com/p/ethyl-4-4-difluorocyclohexanecarboxylate-178312-47-5
https://www.fishersci.ca/shop/products/ethyl-4-4-difluorocyclohexanecarboxylate-97-thermo-scientific/p-7028434
https://www.scbt.com/p/ethyl-4-4-difluorocyclohexanecarboxylate-178312-47-5
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6RFS8V243
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3432449042?context=bbe
https://www.fishersci.ca/shop/products/ethyl-4-4-difluorocyclohexanecarboxylate-97-thermo-scientific/p-7028434
https://www.scbt.com/p/ethyl-4-4-difluorocyclohexanecarboxylate-178312-47-5
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6RFS8V243
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3432449042?context=bbe
https://www.fishersci.ca/shop/products/ethyl-4-4-difluorocyclohexanecarboxylate-97-thermo-scientific/p-7028434
https://www.fishersci.ca/shop/products/ethyl-4-4-difluorocyclohexanecarboxylate-97-thermo-scientific/p-7028434
https://www.chembk.com/en/chem/ethyl%204,4-difluorocyclohexanecarboxylate
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3432449042?context=bbe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6399337.htm
https://www.fishersci.ca/shop/products/ethyl-4-4-difluorocyclohexanecarboxylate-97-thermo-scientific/p-7028434
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6RFS8V243
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3432449042?context=bbe
https://www.fishersci.ca/shop/products/ethyl-4-4-difluorocyclohexanecarboxylate-97-thermo-scientific/p-7028434
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6RFS8V243
https://www.benchchem.com/product/b063153?utm_src=pdf-body
https://www.benchchem.com/product/b063153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory glassware and stirring apparatus

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve diethylaminosulfur trifluoride (DAST)

in 75 mL of carbon tetrachloride (CCl₄). Cool the solution to 0 °C using an ice bath.

Addition of Reactant: Slowly add ethyl 4-oxocyclohexanecarboxylate (5 g, 29 mmol)

dropwise to the cooled DAST solution.

Reaction: Once the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 16 hours.

Workup: After 16 hours, quench the reaction by the slow and cautious addition of water.

Separate the organic phase from the aqueous phase.

Purification: Wash the separated organic phase with water. Dry the organic layer over

anhydrous sodium sulfate (Na₂SO₄).

Isolation: Purify the crude product by distillation to yield Ethyl 4,4-
difluorocyclohexanecarboxylate as a colorless oil (4.2 g, 71% yield).[6]

Visualizations
The following diagrams illustrate the molecular structure and a key synthetic application of

Ethyl 4,4-difluorocyclohexanecarboxylate.

Caption: Molecular structure of Ethyl 4,4-difluorocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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